![molecular formula C19H19FN2O3 B4750862 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine](/img/structure/B4750862.png)
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine
Overview
Description
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine, also known as FUB-PB22, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound belongs to the family of phenylpiperazine derivatives and has been identified as a potent agonist of the cannabinoid receptors CB1 and CB2.
Mechanism of Action
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed throughout the body. Activation of these receptors by this compound leads to the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinases (MAPKs). This results in the modulation of various physiological processes such as neurotransmitter release, cell proliferation, and gene expression.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These effects include increased locomotor activity, decreased body temperature, and altered pain perception. This compound has also been shown to induce oxidative stress and mitochondrial dysfunction in neuronal cells, which may contribute to its neurotoxic effects.
Advantages and Limitations for Lab Experiments
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, this compound also has several limitations, including its potential toxicity and lack of specificity for other cannabinoid receptors. Additionally, the use of this compound in lab experiments may be restricted due to legal and ethical considerations.
Future Directions
There are several future directions for research on 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine. One area of interest is the development of more selective and potent synthetic cannabinoids that can be used for therapeutic purposes. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the endocannabinoid system and the brain. Additionally, the use of this compound in combination with other compounds may provide new insights into the mechanisms of action of synthetic cannabinoids.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-fluorobenzyl)piperazine has been widely used in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system. This compound has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in various physiological processes such as pain perception, appetite regulation, and immune response. This compound has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids in animal models.
properties
IUPAC Name |
1,3-benzodioxol-5-yl-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c20-16-4-1-14(2-5-16)12-21-7-9-22(10-8-21)19(23)15-3-6-17-18(11-15)25-13-24-17/h1-6,11H,7-10,12-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWPQGOVKYMYAIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)F)C(=O)C3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.